N-[4-methyl-3-[[2-(trifluoromethyl)thiophen-3-yl]methylamino]phenyl]propanamide

• IUPAC Name: N-[4-methyl-3-[[2-(trifluoromethyl)thiophen-3-yl]methylamino]phenyl]propanamide
• InChI: InChI=1S/C16H17F3N2OS/c1-3-14(22)21-12-5-4-10(2)13(8-12)20-9-11-6-7-23-15(11)16(17,18)19/h4-8,20H,3,9H2,1-2H3,(H,21,22)
• InChI Key: CMCOCIIVTATQIW-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC(=C(C=C1)C)NCC2=C(SC=C2)C(F)(F)F
• Molecular Formula: C16H17F3N2OS
• Molecular Weight: 342.4 g/mol

Description

N-[4-methyl-3-[[2-(trifluoromethyl)thiophen-3-yl]methylamino]phenyl]propanamide is a synthetic organic compound characterized by its unique chemical structure, which includes a trifluoromethyl group attached to a thiophene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-methyl-3-[[2-(trifluoromethyl)thiophen-3-yl]methylamino]phenyl]propanamide typically involves multiple steps, starting with the preparation of intermediate compounds. One common synthetic route includes the following steps:

Formation of the thiophene ring: The thiophene ring is synthesized through a series of reactions involving sulfur-containing reagents and appropriate aromatic precursors.

Introduction of the trifluoromethyl group: The trifluoromethyl group is introduced via trifluoromethylation reactions, often using reagents such as trifluoromethyl iodide or trifluoromethyl sulfonates.

Coupling with the amine group: The thiophene derivative is then coupled with an amine group through nucleophilic substitution or other suitable reactions.

Final amide formation: The final step involves the formation of the amide bond, typically through the reaction of the amine with a carboxylic acid derivative under appropriate conditions.

Industrial Production Methods

Industrial production of N-[4-methyl-3-[[2-(trifluoromethyl)thiophen-3-yl]methylamino]phenyl]propanamide may involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial to ensure high yield and purity. Catalysts and automated processes are often employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-[4-methyl-3-[[2-(trifluoromethyl)thiophen-3-yl]methylamino]phenyl]propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, potentially converting the amide group to an amine.

Substitution: Nucleophilic or electrophilic substitution reactions can occur at the aromatic ring or the thiophene ring, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents under anhydrous conditions.

Substitution: Halogenating agents, nucleophiles, or electrophiles under appropriate solvent and temperature conditions.

Major Products Formed

Oxidation: Sulfoxides, sulfones, and other oxidized derivatives.

Reduction: Amines and other reduced derivatives.

Substitution: Halogenated, alkylated, or other substituted derivatives.

Scientific Research Applications

N-[4-methyl-3-[[2-(trifluoromethyl)thiophen-3-yl]methylamino]phenyl]propanamide has a wide range of scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: Studied for its potential biological activity, including antimicrobial, antifungal, and anticancer properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of diseases such as cancer and infectious diseases.

Industry: Utilized in the development of advanced materials, including polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N-[4-methyl-3-[[2-(trifluoromethyl)thiophen-3-yl]methylamino]phenyl]propanamide involves its interaction with specific molecular targets and pathways. The trifluoromethyl group and thiophene ring contribute to its binding affinity and specificity for certain enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. Detailed studies on its molecular interactions and pathways are essential to fully understand its mechanism of action.

Comparison with Similar Compounds

Similar Compounds

N-[4-methyl-3-[[2-(trifluoromethyl)phenyl]methylamino]phenyl]propanamide: Similar structure but with a phenyl ring instead of a thiophene ring.

N-[4-methyl-3-[[2-(trifluoromethyl)thiazol-3-yl]methylamino]phenyl]propanamide: Similar structure but with a thiazole ring instead of a thiophene ring.

Uniqueness

N-[4-methyl-3-[[2-(trifluoromethyl)thiophen-3-yl]methylamino]phenyl]propanamide is unique due to the presence of the trifluoromethyl group attached to the thiophene ring, which imparts distinct chemical and biological properties. This structural feature enhances its stability, lipophilicity, and potential for specific interactions with biological targets, making it a valuable compound for various applications.